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Compound of Interest

Compound Name: Penao

Cat. No.: B10826544

Essential Safety and Handling Guide for Penao

For researchers, scientists, and drug development professionals, this guide provides critical
safety and logistical information for the handling and disposal of Penao. The following
procedures and data are designed to ensure a safe laboratory environment and operational
efficiency.

Chemical and Physical Properties

Penao is an organoarsenical compound with the following properties:

Property Value

Chemical Formula C13H19AsN205S
Molecular Weight 390.29 g/mol

CAS Number 1192411-43-0
Appearance White to off-white solid

Recommended storage at -20°C, sealed and
Storage _
away from moisture.

Personal Protective Equipment (PPE)
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While the Safety Data Sheet (SDS) for Penao does not classify it as a hazardous substance, it

is prudent to handle it with care due to its nature as a potent mitochondrial toxin and its arsenic

content. The following PPE is recommended.

PPE Category

Specification

Rationale

Hand Protection

Nitrile gloves are generally
sufficient for handling
organoarsenical compounds
where dust exposure is
minimal. For extended contact
or when handling solutions,

consider double-gloving.

Prevents skin contact.

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from splashes or

airborne particles.

Skin and Body Protection

A laboratory coat or coveralls

should be worn.

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator
with a P100 particulate filter is
recommended if there is a risk
of generating dust or aerosols.
For organic arsenic
compounds, an organic
vapor/acid gas cartridge may

also be necessary.

Protects against inhalation of

the compound.

Handling and Storage Procedures

Handling:

» Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid form or preparing solutions.

¢ Avoid the formation of dust and aerosols.
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e Prevent contact with skin, eyes, and clothing.

e Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly after handling.

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
e The recommended storage temperature for the solid is -20°C.

e Stock solutions should be stored at -80°C for up to 6 months or -20°C for up to 1 month.
Avoid repeated freeze-thaw cycles.

Spill and Disposal Plans

Spill Procedure:

e Evacuate the area if a significant amount of dust is generated.
o Wear appropriate PPE, including respiratory protection.

o For solid spills, gently sweep up the material, avoiding dust generation, and place it in a
sealed container for disposal.

 For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed
container for disposal.

o Decontaminate the area with a suitable cleaning agent.
Disposal Plan:

» Dispose of Penao and any contaminated materials as hazardous waste in accordance with
local, state, and federal regulations.

e Do not dispose of down the drain.
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 All disposable materials that have come into contact with Penao should be collected and
disposed of as hazardous waste.

Experimental Protocols

No detailed, specific experimental protocols for the handling of Penao were found in the search
results. The handling procedures outlined above are based on general good laboratory
practices for organoarsenical compounds and the information available in the Safety Data
Sheet.

Mechanism of Action and Signaling Pathway

Penao is a potent tumor cell mitochondrial toxin that primarily targets the adenine nucleotide
translocase (ANT) on the inner mitochondrial membrane. This interaction inhibits the exchange
of ADP and ATP, disrupting cellular energy metabolism and leading to apoptosis (programmed
cell death). Penao may also inhibit NADPH oxidase, which is involved in the production of
reactive oxygen species (ROS).
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¢ To cite this document: BenchChem. [Personal protective equipment for handling Penao].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10826544#personal-protective-equipment-for-
handling-penao]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10826544?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10826544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

